Cas no 2172445-35-9 (1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride)

• Product Name: 1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride
• CAS No: 2172445-35-9
• MF: C₁₁H₁₇FN₂O₂S
• MW: 260.328284978867
• CID: 5893146
• PubChem ID: 165588521
• Update Time: 2025-05-23

1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride
• EN300-1614253
• 2172445-35-9

• Inchi： 1S/C11H17FN2O2S/c1-11(2)6-3-9(4-7-11)14-10(5-8-13-14)17(12,15)16/h5,8-9H,3-4,6-7H2,1-2H3
• InChI Key： FAIDPMSPQQBAJX-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1CCC(C)(C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 260.09947712g/mol
• Monoisotopic Mass: 260.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride

Introduction to 1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2172445-35-9)

1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172445-35-9, is characterized by its complex molecular structure, which includes a pyrazole core substituted with a sulfonyl fluoride group and an isopropyl-substituted cyclohexyl moiety. The structural features of this molecule make it a promising candidate for various applications, particularly in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The pyrazole scaffold is a heterocyclic aromatic ring system that is widely recognized for its biological activity. Pyrazole derivatives have been extensively studied due to their role in the development of drugs targeting a broad spectrum of diseases, including infectious diseases, inflammation, and cancer. The presence of the sulfonyl fluoride group in the molecular structure of this compound introduces a high degree of reactivity, making it an excellent intermediate for further functionalization. This reactivity is particularly useful in medicinal chemistry for the introduction of polar and hydrophilic groups, which can enhance the solubility and bioavailability of drug candidates.

The isopropyl-substituted cyclohexyl group in 1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride contributes to the steric hindrance and lipophilicity of the molecule. This feature can be strategically exploited to modulate the pharmacokinetic properties of derived compounds, such as their absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. The balance between lipophilicity and polarizability is crucial for optimizing drug-like properties, and this compound offers a versatile platform for such optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of molecules with greater accuracy. The structural features of 1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride have been analyzed using these tools to identify potential binding interactions with biological targets. Studies suggest that the sulfonyl fluoride group can engage in hydrogen bonding and dipole-dipole interactions with amino acid residues in protein targets, while the pyrazole ring can stack effectively within hydrophobic pockets. These interactions are critical for designing molecules with high affinity and selectivity.

In addition to its potential as a drug intermediate, this compound has been explored in the context of material science. The unique combination of functional groups makes it a candidate for polymer modification and the development of advanced materials with tailored properties. For instance, the reactivity of the sulfonyl fluoride group allows for its conversion into sulfonamides or sulfonates under controlled conditions, which can be incorporated into polymer backbones to enhance thermal stability or mechanical strength.

The synthesis of 1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. Key steps include the formation of the pyrazole ring through condensation reactions followed by sulfonylation at the 5-position using fluorinating agents. The introduction of the isopropyl-substituted cyclohexyl group typically involves Grignard reactions or other organometallic transformations to ensure regioselectivity and high yield. These synthetic strategies underscore the importance of meticulous reaction optimization to achieve high purity and scalability.

Current research in medicinal chemistry emphasizes the development of libraries of structurally diverse compounds for high-throughput screening (HTS). 1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride fits well within this paradigm due to its versatility as a building block. By modifying different substituents on its core structure, researchers can generate a wide range of derivatives with tailored biological activities. Such libraries are instrumental in identifying lead compounds for further development into therapeutic agents.

The compound's potential applications extend to agrochemicals and specialty chemicals. The structural motifs present in 1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride are similar to those found in herbicides and fungicides, where sulfonyl groups play a key role in modulating biological activity. Additionally, its reactivity makes it suitable for use as a crosslinking agent or a precursor in fine chemical synthesis.

From an industrial perspective, the production and handling of 1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride require adherence to strict quality control measures. Impurities derived from synthetic intermediates must be carefully monitored to ensure that final products meet regulatory standards for pharmaceutical use. Advances in purification technologies, such as chromatography and crystallization techniques, have improved the efficiency and yield of its synthesis.

The environmental impact of synthesizing and using this compound is also a consideration in modern chemical research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional methods, aligning with global initiatives to promote sustainable chemistry.

In conclusion,1-(4,4-dimethylcyclohexyl)-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2172445-35-9) represents a significant advancement in organic synthesis with broad implications for pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation across multiple disciplines, making it a valuable asset in modern chemical research.